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Compound of Interest

Compound Name: Methyl 2-oxo-2-(o-tolyl)acetate

Cat. No.: B151038

For immediate reference, this guide provides essential safety and disposal protocols for Methyl
2-0x0-2-(o-tolyl)acetate (CAS No. 34966-54-6). Researchers, scientists, and professionals in
drug development must adhere to these procedures to ensure personal safety and
environmental compliance.

Methyl 2-o0xo0-2-(o-tolyl)acetate is classified as an irritant and is harmful if swallowed, causes
skin and serious eye irritation, and may cause respiratory irritation.[1] Proper handling and
disposal are critical to mitigate these risks.

Immediate Safety and Handling Precautions

Before handling Methyl 2-oxo-2-(o-tolyl)acetate, ensure that you are in a well-ventilated area
and are wearing the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Chemical-resistant (e.g., Nitrile  To prevent skin contact and

Gloves o
rubber) irritation.
) Safety glasses with side- To protect against splashes
Eye Protection _ T
shields or goggles and eye irritation.

To protect skin and clothing
Lab Coat Standard laboratory coat o
from contamination.

) ) ) ] To avoid inhalation and
Respiratory Protection Use in a chemical fume hood ) o
respiratory tract irritation.

In Case of Exposure:

 After Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate
medical attention.

o After Skin Contact: Remove contaminated clothing and wash the affected area thoroughly
with soap and water.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Seek immediate medical attention.

 After Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water and seek immediate medical attention.

Step-by-Step Disposal Procedure

The disposal of Methyl 2-oxo0-2-(o-tolyl)acetate must be conducted in accordance with
federal, state, and local environmental regulations. Improper disposal can pose a significant
environmental risk.

Step 1: Waste Identification and Segregation

o Waste Characterization: Methyl 2-o0xo0-2-(o-tolyl)acetate is a non-halogenated organic

waste.
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e Segregation: Do not mix this waste with halogenated solvents or other incompatible waste
streams. Keep it in a dedicated, properly labeled waste container.

Step 2: Containerization

e Primary Container: Use a clean, chemically compatible, and leak-proof container. The
container should be clearly labeled with the full chemical name: "Methyl 2-o0xo-2-(o-
tolyl)acetate” and the associated hazard symbols (e.g., "Irritant,” "Harmful").

e Secondary Containment: Place the primary waste container in a secondary container, such
as a chemical-resistant tray or bin, to contain any potential leaks.

Step 3: Storage of Waste

e Location: Store the waste container in a designated, well-ventilated, and cool, dry area away
from direct sunlight and sources of ignition.

o Compatibility: Ensure the storage area is away from incompatible materials, such as strong
oxidizing agents.

Step 4: Final Disposal

o Professional Disposal Service: Arrange for the collection and disposal of the chemical waste
through a licensed hazardous waste disposal company. Provide them with a complete
characterization of the waste.

e Documentation: Maintain a record of the waste disposal, including the date, quantity, and the
disposal company used, in accordance with your institution's policies and regulatory
requirements.

Below is a diagram illustrating the logical workflow for the proper disposal of Methyl 2-oxo-2-
(o-tolyl)acetate.
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Disposal Workflow for Methyl 2-o0xo0-2-(o-tolyl)acetate

Disclaimer: This information is intended as a guide and should be supplemented by a thorough
review of the complete Safety Data Sheet (SDS) for Methyl 2-oxo0-2-(o-tolyl)acetate and
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consultation with your institution's Environmental Health and Safety (EHS) department. Always
prioritize safety and adhere to all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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